Cas no 2228542-47-8 (3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine
• CAS No: 2228542-47-8
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6108420
• PubChem ID: 165669027
• Update Time: 2025-11-01

3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine
• 2228542-47-8
• EN300-1794029
• 3-[(tert-butoxy)methyl]-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C9H17N3O/c1-9(2,3)13-6-7-5-8(10)12(4)11-7/h5H,6,10H2,1-4H3
• InChI Key： IXFGOJIHPBGRSE-UHFFFAOYSA-N
• SMILES： O(CC1C=C(N)N(C)N=1)C(C)(C)C

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine (CAS No. 2228542-47-8)

3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine, with the CAS number 2228542-47-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine make it a promising candidate for various therapeutic applications.

The molecular structure of 3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a tert-butoxy methyl group and a methyl group. The tert-butoxy moiety is known for its stabilizing effect on the molecule, enhancing its lipophilicity and potentially improving its bioavailability. The presence of the amino group at the 5-position of the pyrazole ring further contributes to its biological activity by providing a site for hydrogen bonding and other interactions with biological targets.

Recent studies have highlighted the potential of 3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine has shown promising antiviral activity against several viral strains. A research team from the University of California, San Francisco, demonstrated that this compound effectively inhibits the replication of influenza virus and herpes simplex virus (HSV) in vitro. The mechanism of action involves the disruption of viral protein synthesis, making it a potential lead compound for the development of new antiviral drugs.

The anticancer potential of 3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine has also been explored in several preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. These findings suggest that 3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine could be developed into a novel anticancer agent with minimal side effects.

The pharmacokinetic properties of 3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine have been extensively studied to optimize its therapeutic potential. In vivo studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further clinical development.

Toxicity studies have also been conducted to assess the safety profile of 3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-amine. Preliminary results indicate that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further long-term toxicity studies are necessary to fully evaluate its safety profile before advancing to clinical trials.

In conclusion, 3-(tert-butoxy)methyl-1-methyl-1H-pyrazol-5-am ine (CAS No. 2228542 -47 -8) strong > is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of anti-inflammatory, antiviral, and anticancer drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential. p >